3-(Cyclohexyloxy)-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-cyclohexyloxy-1-methylpyrazin-2-one
• InChI: InChI=1S/C11H16N2O2/c1-13-8-7-12-10(11(13)14)15-9-5-3-2-4-6-9/h7-9H,2-6H2,1H3
• InChI Key: WBSNYDZRGRACFU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)OC2CCCCC2
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• CAS No.: 2196211-82-0

Description

The compound “3-(Cyclohexyloxy)-1-methyl-1,2-dihydropyrazin-2-one” is a pyrazinone derivative. Pyrazinones are a class of organic compounds that contain a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms. The cyclohexyloxy group suggests the presence of a cyclohexane ring, which is a six-membered non-aromatic ring.

Molecular Structure Analysis

The molecular structure analysis would require experimental techniques like X-ray crystallography or NMR spectroscopy. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the functional groups present. For instance, the pyrazinone moiety might undergo reactions typical of lactams.

Physical and Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, boiling point, etc., are typically determined experimentally. Without specific data, it’s difficult to predict these properties.

Scientific Research Applications

Synthesis and Application in Flavoring

A study demonstrated the synthesis of Methyl 3-(2-oxo-cyclohexyl)propionate through the Michael addition of cyclohexanone to methyl acrylate. This compound was then hydrolyzed and reduced to yield octahydro-2H-1-benzopyran-2-one, which has been identified as a satisfactory tobacco additive. The total yield of this synthesis was reported to be 55% (Zhao Yu, 2010).

Electrophilic Aminations

Electrophilic aminations using oxaziridines have been reported to enable the synthesis of a variety of nitrogen-containing compounds, including azines, hydrazines, diaziridines, hydrazino acids, N-aminopeptides, aziridines, triazanes, O-alkulhydroxylamines, sulfenamides, thiooximes, and aminodicarboxylic and derivatives. This process has been utilized in the synthesis of compounds with potential relevance to the structure of "3-(Cyclohexyloxy)-1-methyl-1,2-dihydropyrazin-2-one" (Siegfried Andreae & Ernst Schmitz, 1991).

Heterocyclic Compound Synthesis

The compound has also been implicated in the synthesis of heterocyclic systems, where it serves as a reagent or intermediate in the synthesis of various heterocyclic compounds, including fused pyrimidinones and related structures. These applications underline the compound's versatility in organic synthesis and potential utility in developing pharmaceuticals and other nitrogen-containing organic molecules (R. Toplak et al., 1999).

Insights into Synthesis and Characterization

Further research has provided new insights into the synthesis and characterization of related compounds, highlighting the importance of precise synthetic routes and characterization techniques for the development of aroma compounds and potentially pharmaceutical intermediates (H. Schmarr et al., 2011).

Oxidative Glycosylation

Additionally, an oxidative glycosylation reaction mediated by hypervalent iodine has been used to synthesize a dihydropyranonucleoside as part of studies on cyclohexenyl nucleosides, highlighting a potential route for anti-HIV agent development. This illustrates the compound's relevance in the synthesis of nucleoside analogs (H. Kan-no et al., 2014).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s a pharmaceutical, the mechanism would involve interaction with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These are typically assessed through laboratory testing and are included in the compound’s Material Safety Data Sheet.

Future Directions

The future directions for research on this compound would depend on its potential applications. For instance, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.